FK 3311
FK 3311
FK3311 is a cyclooxygenase-2 (COX-2) inhibitor. FK3311 has protective effects on hepatic ischemia-reperfusion injury stemming from the marked inhibition of TxA2. Ischemia-reperfusion injury is induced by activation of the arachidonic acid cascade following the induction of cyclooxygenase-2.
Brand Name:
Vulcanchem
CAS No.:
116686-15-8
VCID:
VC0528029
InChI:
InChI=1S/C15H13F2NO4S/c1-9(19)10-3-5-13(18-23(2,20)21)15(7-10)22-14-6-4-11(16)8-12(14)17/h3-8,18H,1-2H3
SMILES:
CC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C)OC2=C(C=C(C=C2)F)F
Molecular Formula:
C15H13F2NO4S
Molecular Weight:
341.3 g/mol
FK 3311
CAS No.: 116686-15-8
Cat. No.: VC0528029
Molecular Formula: C15H13F2NO4S
Molecular Weight: 341.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | FK3311 is a cyclooxygenase-2 (COX-2) inhibitor. FK3311 has protective effects on hepatic ischemia-reperfusion injury stemming from the marked inhibition of TxA2. Ischemia-reperfusion injury is induced by activation of the arachidonic acid cascade following the induction of cyclooxygenase-2. |
|---|---|
| CAS No. | 116686-15-8 |
| Molecular Formula | C15H13F2NO4S |
| Molecular Weight | 341.3 g/mol |
| IUPAC Name | N-[4-acetyl-2-(2,4-difluorophenoxy)phenyl]methanesulfonamide |
| Standard InChI | InChI=1S/C15H13F2NO4S/c1-9(19)10-3-5-13(18-23(2,20)21)15(7-10)22-14-6-4-11(16)8-12(14)17/h3-8,18H,1-2H3 |
| Standard InChI Key | DIIYLGZNZGPXRR-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C)OC2=C(C=C(C=C2)F)F |
| Canonical SMILES | CC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C)OC2=C(C=C(C=C2)F)F |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator